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Compound of Interest

Compound Name: (Dichloromethyl)cyclohexane

Cat. No.: B15211015 Get Quote

(Dichloromethyl)cyclohexane: A Technical
Overview for Researchers
For researchers, scientists, and professionals in drug development, this guide provides a

concise technical overview of (Dichloromethyl)cyclohexane, a niche chemical compound.

Due to its limited commercial availability, this document focuses on its known properties and

outlines a speculative synthetic pathway, offering a foundational resource for those considering

its use in novel research applications.

While not readily available from major chemical suppliers, (Dichloromethyl)cyclohexane
(CAS No. 24099-71-6) presents potential as a building block in organic synthesis. Its

dichloromethyl group attached to a cyclohexane ring offers a unique combination of steric bulk

and reactive sites that could be exploited in the development of new chemical entities.

Physicochemical Properties
Quantitative data for (Dichloromethyl)cyclohexane is primarily based on computational

models, as collated in public chemical databases. A summary of these properties is presented

below.
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Property Value Source

Molecular Formula C₇H₁₂Cl₂ PubChem[1]

Molecular Weight 167.07 g/mol PubChem[1]

IUPAC Name dichloromethylcyclohexane PubChem[1]

CAS Number 24099-71-6 PubChem[1]

InChI Key
WUIZXVIJYDEKPU-

UHFFFAOYSA-N
PubChem[1]

SMILES C1CCC(CC1)C(Cl)Cl PubChem[1]

Commercial Availability
As of late 2025, (Dichloromethyl)cyclohexane is not listed in the catalogs of major chemical

suppliers as a stock item. Researchers interested in this compound would likely need to pursue

custom synthesis.

Experimental Protocols
A specific, validated experimental protocol for the synthesis of (Dichloromethyl)cyclohexane
is not readily available in the public domain. However, based on established principles of

organic chemistry, a hypothetical two-step synthesis can be proposed starting from

commercially available cyclohexanecarboxaldehyde.

Hypothetical Synthesis of (Dichloromethyl)cyclohexane:

Reduction of Cyclohexanecarboxaldehyde to Cyclohexylmethanol: The initial step would

involve the reduction of the aldehyde group of cyclohexanecarboxaldehyde to a primary

alcohol. A standard reducing agent such as sodium borohydride (NaBH₄) in an alcoholic

solvent like methanol or ethanol would be suitable for this transformation. The reaction would

likely proceed at room temperature, followed by an aqueous workup to isolate the

cyclohexylmethanol.

Dichlorination of Cyclohexylmethanol: The resulting cyclohexylmethanol could then be

subjected to a dichlorination reaction to replace the hydroxyl group with two chlorine atoms.
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A common reagent for this type of transformation is thionyl chloride (SOCl₂), often in the

presence of a base like pyridine to neutralize the HCl byproduct. This reaction typically

requires heating and careful control of conditions to avoid side reactions. Purification would

likely involve distillation under reduced pressure.

It is crucial to note that this proposed synthesis is theoretical and would require significant

experimental optimization and validation.

Logical Workflow for Hypothetical Synthesis
The following diagram illustrates the logical progression of the hypothetical synthesis of

(Dichloromethyl)cyclohexane.
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Hypothetical synthesis of (Dichloromethyl)cyclohexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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